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Compound of Interest

Compound Name: 2,6-Dimethoxybenzaldehyde

Cat. No.: B146518

Audience: Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physicochemical properties of 2,6-
Dimethoxybenzaldehyde, with a core focus on its boiling point. It includes a detailed
experimental protocol for boiling point determination and a visualization of a key synthetic
application.

Physicochemical Properties of 2,6-
Dimethoxybenzaldehyde

2,6-Dimethoxybenzaldehyde (CAS No: 3392-97-0) is an aromatic aldehyde that serves as a
valuable intermediate in organic synthesis, particularly in the pharmaceutical and fine chemical
industries.[1] Its reactivity is largely defined by its aldehyde functional group and the two
electron-donating methoxy groups at the ortho positions.[1] A comprehensive summary of its
key properties is presented below.

Table 1: Quantitative Data for 2,6-Dimethoxybenzaldehyde
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Property Value Source(s)
Boiling Point 285 °C (literature value) [2][3]
Melting Point 96-98 °C (literature value)

Molecular Formula CoH1003 [11[4115]
Molecular Weight 166.17 g/mol [1][5]

Pale cream to yellow
Appearance ) [1][6]
crystalline powder

Solubility Soluble in Methanol [2][3]

Assay >98.0% to 99% [6]

Experimental Protocol: Boiling Point Determination

The high boiling point of 2,6-Dimethoxybenzaldehyde necessitates a specific methodology for
accurate determination, as it is a solid at room temperature. The Thiele tube method is a
common and appropriate technique.

Obijective: To experimentally determine the boiling point of 2,6-Dimethoxybenzaldehyde.

Materials:

2,6-Dimethoxybenzaldehyde sample

e Thiele tube

» High-temperature heating oil (e.g., mineral oil or silicone oil)

e Thermometer (calibrated, with a range up to 300 °C)

o Small test tube (e.g., Durham tube)

o Capillary tube (sealed at one end)

¢ Rubber band or wire for attachment
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e Bunsen burner or micro-burner
o Safety goggles, lab coat, and chemical-resistant gloves
Methodology:

o Sample Preparation: Place a small amount (approximately 0.5 g) of 2,6-
Dimethoxybenzaldehyde into the small test tube. The solid will melt as the apparatus is
heated.

o Apparatus Assembly:

o Attach the test tube containing the sample to the thermometer using a small rubber band.
Ensure the bottom of the test tube is aligned with the thermometer bulb.[7]

o Insert a capillary tube, with its open end downwards, into the sample within the test tube.

[7]
o Fill the Thiele tube with heating oil to a level just above the top of the side arm.
o Securely clamp the Thiele tube to a retort stand.

o Insert the thermometer and the attached sample tube into the Thiele tube, ensuring the
sample is positioned near the middle of the oil for uniform heating.[7]

e Heating and Observation:

o Gently heat the side arm of the Thiele tube with a burner.[7][8] This creates convection
currents that ensure the oil is heated evenly.

o Observe the sample. As the temperature rises, the solid will melt. Continue heating.

o Watch the open end of the capillary tube. When the boiling point is approached, a rapid
and continuous stream of bubbles will emerge as the vapor pressure of the substance
overcomes the atmospheric pressure.[7][8]

e Boiling Point Reading:
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o Once a vigorous stream of bubbles is observed, remove the heat source.

o The apparatus will begin to cool, and the stream of bubbles will slow down and eventually
stop.

o The boiling point is the temperature at which the liquid just begins to be drawn back into
the capillary tube.[7][8] Record this temperature.

o Safety Precautions:

[e]

Perform the entire procedure in a well-ventilated fume hood.

o

2,6-Dimethoxybenzaldehyde may cause skin, eye, and respiratory irritation; appropriate
personal protective equipment (PPE) must be worn.[5]

o

Handle hot oil and glassware with care to prevent burns.

[¢]

Dispose of chemical waste according to institutional and local regulations.

Visualization of a Key Synthetic Pathway

2,6-Dimethoxybenzaldehyde is a precursor in various synthetic routes. One common
application is its demethylation to produce 2,6-dihydroxybenzaldehyde, a valuable building
block in its own right. The workflow for this reaction is illustrated below.
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Workflow for the Demethylation of 2,6-Dimethoxybenzaldehyde
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Caption: Synthetic workflow for the preparation of 2,6-dihydroxybenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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